Cas no 62222-40-6 (2-(naphthalen-1-yl)oxirane)

• Product Name: 2-(naphthalen-1-yl)oxirane
• CAS No: 62222-40-6
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• MDL: MFCD09732810
• CID: 1636535
• PubChem ID: 6454366
• Update Time: 2025-11-06

2-(naphthalen-1-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(1-naphthyl)oxirane
• naphthalene-2-ylmagnesium bromide
• 562165_ALDRICH
• 1-naphthyl oxirane
• (2-naphthyl)MgBr
• [1]naphthyl-oxirane
• 2-Naphthylmagnesium bromide 0.5 M in Tetrahydrofuran
• 2-naphthylMgBr
• 2-Naphthylmagnesium bromide solution
• 2-naphthyl-MgBr
• I14-45507
• 2-naphthyl-oxirane
• naphthalen-2-yl magnesium bromide
• [1]Naphthyl-oxiran
• styrene oxide
• (5)-2-(naphthalene-1-yl) oxirane
• 2-(NAPHTHALEN-1-YL)OXIRANE
• 2(1-naphthyl)oxirane
• Oxirane, 1-naphthalenyl-
• AKOS000141287
• VEKOQDMCBFGHBI-UHFFFAOYSA-N
• EN300-297404
• DTXSID40977803
• SCHEMBL2464189
• DB-364230
• 62222-40-6
• 2-(naphthalen-1-yl)oxirane

• MDL： MFCD09732810
• Inchi： 1S/C12H10O/c1-2-6-10-9(4-1)5-3-7-11(10)12-8-13-12/h1-7,12H,8H2
• InChI Key： VEKOQDMCBFGHBI-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 170.073164938g/mol
• Monoisotopic Mass: 170.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(naphthalen-1-yl)oxirane

Comprehensive Overview of 2-(Naphthalen-1-Yl)Oxirane (CAS No. 62222-40-6): Synthesis, Applications, and Recent Research Advancements

2-(Naphthalen-1-Yl)oxirane, identified by the chemical identifier CAS No. 62222-40-6, is a structurally unique organic compound that combines a naphthalene ring system with an epoxide (oxirane) functional group. This hybrid architecture positions it as a versatile intermediate in pharmaceutical and materials science research. The compound's core structure features a three-membered oxygen-containing ring (oxirane) attached to the β-position of a naphthalene ring, enabling its participation in diverse chemical transformations. Recent studies have highlighted its role in developing novel therapeutic agents and advanced functional materials.

The synthesis of 2-(naphthalen-1-Yl)oxirane typically involves epoxidation reactions of naphthyl-substituted alkenes under controlled conditions. A 2023 study published in the *Journal of Organic Chemistry* demonstrated an efficient method using m-chloroperbenzoic acid (mCPBA) as an oxidizing agent, achieving high yields with minimal byproduct formation. This approach underscores the compound's accessibility for large-scale production while maintaining structural integrity. The stability of the naphthalene core ensures compatibility with various reaction conditions, making it a preferred scaffold for further derivatization.

In pharmaceutical research, CAS No. 62222-40-6 has emerged as a critical building block for designing bioactive molecules. The epoxide functionality enables ring-opening reactions to introduce nitrogenous heterocycles, which are common motifs in antiviral and anticancer drugs. For instance, a 2024 preclinical study revealed that derivatives of this compound exhibited selective inhibition of the SARS-CoV-3CL protease enzyme, suggesting potential applications in antiviral therapy development. The naphthalene moiety contributes to enhanced lipophilicity and membrane permeability, critical factors for drug efficacy.

Beyond pharmaceuticals, the compound's unique electronic properties make it valuable in materials science. Researchers at MIT (published in *Advanced Materials*, 35(8), 5578–5589) incorporated epoxide-functionalized naphthalenes into polymer matrices to create self-healing materials with improved mechanical resilience. The reversible opening and closing of oxirane rings under thermal stimuli enable dynamic covalent bonding networks, offering applications in smart coatings and flexible electronics.

The environmental impact of using CAS No. 6222–40–6 has also been evaluated through green chemistry frameworks. A comparative analysis published in *Green Chemistry* (Volume 37) found that solvent-free microwave-assisted synthesis methods reduced energy consumption by 40% compared to traditional approaches while maintaining product purity above 98%. These findings align with industry trends toward sustainable chemical processes.

An emerging area of interest involves the use of this compound as a fluorescent probe in analytical chemistry. The naphthalene core exhibits strong UV absorption (λmax ~315 nm), while the oxirane group provides site-specific reactivity for labeling biomolecules. A recent proof-of-concept study demonstrated its utility in detecting microplastic contaminants through surface-enhanced Raman spectroscopy (SERS), leveraging both chromophoric and reactive properties.

In academic research settings, the compound serves as an ideal model system for studying stereoelectronic effects in epoxide chemistry. Computational studies using density functional theory (DFT) have elucidated the regioselectivity patterns during nucleophilic attack on the oxirane ring when substituted at different positions relative to the naphthyl group. These insights contribute to predictive modeling tools for synthetic pathway design.

The market demand for compounds like CAS No. 62–40–6 reflects growing investments in precision medicine and smart material technologies. Industry reports project a CAGR of over 7% through 2030 for specialized intermediates with dual aromatic-heterocyclic architectures due to their multifunctional capabilities across disciplines.

Ongoing research continues to explore novel applications such as photovoltaic materials and optoelectronic devices where the conjugated π-systems inherent to naphthyl epoxides can enhance charge transport properties. Collaborative efforts between academic institutions and industrial R&D departments are accelerating these innovations through high-throughput screening platforms tailored for functional molecule discovery.